Cas no 608143-12-0 (4-bromo-8-iodoquinoline)
4-bromo-8-iodoquinoline structure
Product Name:4-bromo-8-iodoquinoline
CAS No:608143-12-0
MF:C9H5BrIN
MW:333.95117354393
CID:953574
PubChem ID:17986009
Update Time:2025-04-19
4-bromo-8-iodoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-8-iodoquinoline
- Quinoline,4-bromo-8-iodo
- SCHEMBL5764170
- NTPIFVWREJZWBD-UHFFFAOYSA-N
- 608143-12-0
- DTXSID20591960
- SB72151
-
- MDL: MFCD08063208
- Inchi: 1S/C9H5BrIN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
- InChI Key: NTPIFVWREJZWBD-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C(C=CN=C21)Br
Computed Properties
- Exact Mass: 332.86500
- Monoisotopic Mass: 332.86501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.60190
4-bromo-8-iodoquinoline Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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